Cas no 332-91-2 (1,13-difluorotridecan-6-one)

• Product Name: 1,13-difluorotridecan-6-one
• CAS No: 332-91-2
• MF: C₁₃H₂₄F₂O
• MW: 234.32587146759
• CID: 1456793
• PubChem ID: 101648
• Update Time: 2025-04-20

1,13-difluorotridecan-6-one Chemical and Physical Properties

Names and Identifiers

• 1,13-difluorotridecan-6-one
• 4-01-00-03388 (Beilstein Handbook Reference)
• DTXSID10186849
• 7-Tridecanone, 1,13-difluoro-
• BRN 1773901
• 332-91-2
• 1,13-Difluoro-7-tridecanone

• Inchi： 1S/C13H24F2O/c14-11-7-3-1-2-5-9-13(16)10-6-4-8-12-15/h1-12H2
• InChI Key： UWHIFMOTBNLHAA-UHFFFAOYSA-N
• SMILES： FCCCCCCCC(CCCCCF)=O

Computed Properties

• Exact Mass: 234.17962
• Monoisotopic Mass: 234.17952171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07